Cas no 892785-99-8 (1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892785-99-8
• MF: C₂₅H₃₀FN₃O₃S
• MW: 471.587408542633
• CID: 5422837
• Update Time: 2025-05-21

1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-6-fluoro-3-(3-methylphenyl)sulfonyl-7-(4-methylpiperazin-1-yl)quinolin-4-one
• 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H30FN3O3S/c1-4-5-9-29-17-24(33(31,32)19-8-6-7-18(2)14-19)25(30)20-15-21(26)23(16-22(20)29)28-12-10-27(3)11-13-28/h6-8,14-17H,4-5,9-13H2,1-3H3
• InChI Key： WYWYAHGVLFXABH-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCN(C)CC3)=C2)C(=O)C(S(C2=CC=CC(C)=C2)(=O)=O)=C1

Additional information on 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892785-99-8)

1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892785-99-8) is a synthetic organic compound with a complex molecular structure. This compound belongs to the quinolin-4-one family, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of functional groups such as fluoro, methylbenzenesulfonyl, and methylpiperazine contributes to its unique physicochemical properties and potential pharmacological effects.

In recent years, the scientific community has shown increasing interest in quinolin-4-one derivatives due to their potential therapeutic applications. Researchers are particularly focused on their role in targeting specific enzymes or receptors, making them valuable candidates for drug discovery. The fluoro substitution in this compound enhances its metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the methylpiperazine moiety is often associated with improved solubility and binding affinity, further highlighting the compound's potential.

The synthesis of 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

One of the most frequently searched questions related to this compound is its potential applications in cancer research. Preliminary studies suggest that quinolin-4-one derivatives may exhibit antiproliferative effects against certain cancer cell lines. However, further in-depth studies are needed to elucidate its mechanism of action and therapeutic potential. Another area of interest is its role in neurological disorders, where similar compounds have shown promise in modulating neurotransmitter systems.

From an industrial perspective, 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one is primarily used as an intermediate in the synthesis of more complex molecules. Its versatility makes it a valuable building block in the pharmaceutical and agrochemical industries. Companies specializing in custom synthesis and contract research often seek this compound for its unique structural features and potential applications.

Environmental and safety considerations are also important when handling this compound. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers are encouraged to consult the Material Safety Data Sheet (MSDS) for detailed information on handling, storage, and disposal.

In conclusion, 1-butyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892785-99-8) represents a fascinating area of study in modern chemistry. Its structural complexity and potential biological activities make it a subject of ongoing research. As scientific advancements continue, this compound may pave the way for new discoveries in drug development and materials science.